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Compound of Interest

Compound Name: argon-38

Cat. No.: B12055567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the significance, distribution, and

analysis of Argon-38 (³⁸Ar) in mantle and crustal fluids. Understanding the isotopic

composition of argon in these environments offers crucial insights into geological processes,

fluid origins, and the evolution of Earth's mantle and crust.

Introduction to Argon Isotopes in Geochemistry
Argon, a noble gas, possesses three stable isotopes: ⁴⁰Ar, ³⁸Ar, and ³⁶Ar. While ⁴⁰Ar is

predominantly radiogenic, produced by the decay of potassium-40 (⁴⁰K), ³⁶Ar and ³⁸Ar are

primarily primordial in origin, incorporated into the Earth during its formation. However, the

abundances of ³⁶Ar and ³⁸Ar can be modified by nucleogenic and cosmogenic production within

the Earth's crust and at its surface. The relative abundances of these isotopes serve as

powerful tracers for identifying the sources of fluids and gases in geological systems,

distinguishing between atmospheric, crustal, and mantle-derived components.

Data Presentation: Argon Isotopic Compositions
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The following tables summarize the typical isotopic compositions of argon in major terrestrial

reservoirs. These values are compiled from various studies and represent a synthesis of

current knowledge.

Table 1: Argon Isotopic Ratios in Mantle-Derived Materials

Reservoir Sample Type ⁴⁰Ar/³⁶Ar ³⁸Ar/³⁶Ar Reference

Upper Mantle

(MORB Source)

Mid-Ocean

Ridge Basalt

(MORB) Glasses

Up to ~40,000
~0.188

(Atmospheric)
[1]

Lower Mantle

(Plume Source)

Ocean Island

Basalt (OIB)

Glasses

8,000 - 30,000
~0.188

(Atmospheric)
[1]

Subcontinental

Lithospheric

Mantle

Mantle Xenoliths

(Fluid Inclusions)

<1,000 to

>17,000
Variable [2]

Table 2: Argon Isotopic Ratios in Crustal Fluids and the Atmosphere

Reservoir Sample Type ⁴⁰Ar/³⁶Ar ³⁸Ar/³⁶Ar Reference

Continental Crust

Geothermal

Fluids, Natural

Gases

300 - >100,000
~0.188

(Atmospheric)
[3][4]

Atmosphere Air 298.56 ± 0.31 0.1880 ± 0.0002 [5]

Origins of Argon-38 in Mantle and Crustal Fluids
The abundance of ³⁸Ar in geological fluids is influenced by a combination of primordial,

nucleogenic, and cosmogenic sources. Understanding these production pathways is essential

for accurately interpreting argon isotope data.

Primordial Argon
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A significant portion of the Earth's ³⁸Ar is primordial, inherited from the solar nebula during

planetary accretion. This primordial component is characterized by a relatively constant ³⁸Ar/

³⁶Ar ratio, similar to the atmospheric value.

Nucleogenic Production
In the subsurface, nuclear reactions induced by the decay of uranium (U) and thorium (Th) can

produce ³⁸Ar. These reactions primarily involve the interaction of alpha particles (α) and

neutrons (n) with chlorine (Cl) isotopes.

Key Nucleogenic Reactions:

³⁵Cl (α, p) ³⁸Ar

³⁷Cl (n, γ) ³⁸Cl → ³⁸Ar (β⁻ decay)

The rate of nucleogenic ³⁸Ar production is dependent on the concentrations of U, Th, and Cl in

the rock matrix.

Cosmogenic Production
At or near the Earth's surface, cosmic ray spallation reactions on elements like calcium (Ca)

and potassium (K) can produce ³⁸Ar. This process is particularly relevant for surface rocks and

shallow groundwater systems.

Key Cosmogenic Reactions:

⁴⁰Ca (n, 2nα) ³⁸Ar

³⁹K (n, 2p) ³⁸Ar

The production rate of cosmogenic ³⁸Ar decreases exponentially with depth below the surface.

Experimental Protocols: Argon Isotope Analysis of
Fluid Inclusions
The analysis of argon isotopes in fluid inclusions provides direct information about the

composition of ancient fluids. The following protocol outlines a typical procedure for the
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analysis of argon isotopes in fluid inclusions hosted in minerals such as quartz, olivine, or

calcite, using in-vacuo crushing and static vacuum mass spectrometry.

Sample Preparation
Mineral Separation: Carefully separate the mineral of interest from the host rock, ensuring it

is free from alteration and cross-cutting fractures.

Sample Cleaning: Clean the mineral separates ultrasonically in a series of high-purity

solvents (e.g., dichloromethane, methanol, and deionized water) to remove any surface

contamination.

Drying and Loading: Dry the cleaned samples in a vacuum oven at a low temperature (e.g.,

60-80 °C) to remove adsorbed atmospheric gases. Load a precisely weighed aliquot of the

sample (typically several hundred milligrams to a few grams) into a stainless-steel crusher

tube.

Gas Extraction: In-Vacuo Crushing
Evacuation: Attach the crusher tube to a high-vacuum extraction line and evacuate to a

pressure of < 10⁻⁸ mbar. Bake the line at ~150-200 °C to further reduce atmospheric

contamination.

Crushing: Once a stable high vacuum is achieved, release the crushing mechanism (e.g., a

hydraulic press or a magnetic hammer) to fracture the mineral grains. This releases the

gases trapped within the fluid inclusions into the extraction line.[6] The crushing can be

performed in multiple steps to analyze different generations of fluid inclusions.[7]

Gas Purification
Removal of Active Gases: The released gas mixture is exposed to a series of getters (e.g.,

SAES Getters®) at specific temperatures to remove active gases such as H₂O, CO₂, N₂, and

hydrocarbons.

Cryogenic Separation: The noble gases are then separated from each other using a

cryogenic trap. By controlling the temperature of the trap, different noble gases can be
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selectively adsorbed and released. Argon is typically separated from helium and neon at

temperatures around -196 °C (liquid nitrogen).

Mass Spectrometric Analysis
Inlet to Mass Spectrometer: The purified argon fraction is expanded into the ion source of a

static vacuum noble gas mass spectrometer.

Isotope Measurement: The mass spectrometer simultaneously measures the ion beams of

³⁶Ar, ³⁸Ar, and ⁴⁰Ar using a multi-collector system (e.g., Faraday cups and/or electron

multipliers).

Data Acquisition and Correction: The measured ion beam intensities are corrected for

background, mass discrimination, and interfering species. The isotopic ratios are then

calculated.

Visualization of Argon Isotope Systematics
The following diagrams, generated using the DOT language, illustrate the key relationships and

workflows related to argon-38 in mantle and crustal fluids.
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Caption: Argon sources and reservoirs in the Earth system.
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Caption: Production pathways of Argon-38.
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Caption: Experimental workflow for Argon isotope analysis.

Conclusion
The study of Argon-38 in mantle and crustal fluids is a vital tool for understanding fundamental

geological processes. By carefully measuring and interpreting the isotopic composition of

argon, researchers can trace the origin and movement of fluids, quantify the interaction

between the mantle and crust, and gain insights into the long-term evolution of the Earth. The

methodologies and data presented in this guide provide a foundation for further research in this

exciting and dynamic field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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